Cas no 64240-64-8 (Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester)

• Product Name: Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester
• CAS No: 64240-64-8
• MF: C₂₈H₃₈O₅
• MW: 454.59832906723
• CID: 510478
• PubChem ID: 3017505
• Update Time: 2025-04-19

Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester
• (4-octan-2-yloxycarbonylphenyl) 4-hexoxybenzoate
• 4-[[(1-methylheptyl)oxy]carbonyl]phenyl 4-(hexyloxy)benzoate
• 4-(((1-Methylheptyl)oxy)carbonyl)phenyl 4-(hexyloxy)benzoate
• 4-{[(1-methylheptyl)oxy]carbonyl}phenyl 4-(hexyloxy)benzoate

• Inchi： 1S/C28H38O5/c1-4-6-8-10-12-22(3)32-27(29)23-15-19-26(20-16-23)33-28(30)24-13-17-25(18-14-24)31-21-11-9-7-5-2/h13-20,22H,4-12,21H2,1-3H3
• InChI Key： PLGPDUBTEHIWRH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCCCCC)=O)=O)C(C)CCCCCC

Computed Properties

• Exact Mass: 454.27204
• Monoisotopic Mass: 454.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.049
• Boiling Point: 565.8°C at 760 mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.52
• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones